N-(3-amino-3-(4-chlorophenyl)propyl)acetamide

• Molecular Formula: C11H15ClN2O
• Molecular Weight: 226.70 g/mol
• IUPAC Name: N-[3-amino-3-(4-chlorophenyl)propyl]acetamide
• InChI: InChI=1S/C11H15ClN2O/c1-8(15)14-7-6-11(13)9-2-4-10(12)5-3-9/h2-5,11H,6-7,13H2,1H3,(H,14,15)
• InChI Key: HTFVBWJLMNZNRW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCCC(C1=CC=C(C=C1)Cl)N

Description

N-(3-amino-3-(4-chlorophenyl)propyl)acetamide is a useful research compound. Its molecular formula is C11H15ClN2O and its molecular weight is 226.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

tert-Butyl 3-acetamido-1-(4-chlorophenyl)propylcarbamate (Intermediate 26) (142 mg, 0.43 mmol) was added to TFA (2 mL) at 20° C. The resulting solution was stirred at 20° C. for 40 minutes. The reaction mixture was evaporated and purified by ion exchange chromatography using an SCX column. The desired product was eluted from the column using 7M NH3/MeOH and pure fractions were evaporated to dryness to afford N-(3-amino-3-(4-chlorophenyl)propyl)acetamide (39.0 mg, 39.6%) as a colourless gum. m/z (ESI+) (M+H)+=227; HPLC tR=1.32 min.